4-(4-chlorophenyl)-2,6-diphenyl-4H-1,3,5-thiadiazine
Description
4-(4-chlorophenyl)-2,6-diphenyl-4H-1,3,5-thiadiazine (4CPDT) is a heterocyclic compound that has been used in a variety of scientific research applications. It is a derivative of thiadiazine, which is a cyclic compound that is composed of two nitrogen atoms and a sulfur atom. 4CPDT has been studied for its potential use in the synthesis of various organic compounds, as well as for its biochemical and physiological effects.
Scientific Research Applications
- Application : Researchers utilize it to introduce phosphate groups into organic molecules, which is crucial for modifying biological compounds and studying cellular processes .
- Application : Scientists explore its potential in developing novel antibiotics and antimicrobial therapies to combat infections .
- Application : It may contribute to the development of antioxidants that protect cells from oxidative stress and prevent diseases related to free radicals .
- Application : Scientists study its potential in designing new cancer treatments by targeting tumor cells or inhibiting their growth .
- Application : Researchers explore its use in creating prodrugs that can be converted into active antiviral nucleotides within infected cells, potentially inhibiting viral replication .
Phosphorylation Agent
Antimicrobial Agents
Antioxidant Agents
Antitumor Agents
Nucleotide Anti-Viral Prodrug
Catalyst and Polymerization Agent
properties
IUPAC Name |
4-(4-chlorophenyl)-2,6-diphenyl-4H-1,3,5-thiadiazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN2S/c22-18-13-11-15(12-14-18)19-23-20(16-7-3-1-4-8-16)25-21(24-19)17-9-5-2-6-10-17/h1-14,19H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYOQTUQVIWACQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(N=C(S2)C3=CC=CC=C3)C4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-chlorophenyl)-2,6-diphenyl-4H-1,3,5-thiadiazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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